Cas no 838836-76-3 (1,8-Pyrenedicarboxylic acid)

• Product Name: 1,8-Pyrenedicarboxylic acid
• CAS No: 838836-76-3
• MF: C₁₈H₁₀O₄
• MW: 290.26960515976
• CID: 1817491
• PubChem ID: 59205649
• Update Time: 2025-04-21

1,8-Pyrenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,8-Pyrenedicarboxylic acid
• pyrene-1,8-dicarboxylic acid
• DTXSID60731262
• 838836-76-3
• SCHEMBL13445966

• Inchi： 1S/C18H10O4/c19-17(20)13-5-3-9-1-2-10-4-6-14(18(21)22)12-8-7-11(13)15(9)16(10)12/h1-8H,(H,19,20)(H,21,22)
• InChI Key： LTZQWYHOMDWTJU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=CC3=CC=C(C(=O)O)C4=CC=C1C2=C43)=O

Computed Properties

• Exact Mass: 290.05790880g/mol
• Monoisotopic Mass: 290.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6Ų